Cas no 2172455-34-2 (tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate
• CAS No: 2172455-34-2
• MF: C₁₆H₂₂ClNO₄S
• MW: 359.868182659149
• CID: 6052285
• PubChem ID: 165521211
• Update Time: 2025-06-08

tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate
• EN300-1577814
• 2172455-34-2
• tert-butyl N-({1-[(chlorosulfonyl)methyl]-2,3-dihydro-1H-inden-1-yl}methyl)carbamate

• Inchi： 1S/C16H22ClNO4S/c1-15(2,3)22-14(19)18-10-16(11-23(17,20)21)9-8-12-6-4-5-7-13(12)16/h4-7H,8-11H2,1-3H3,(H,18,19)
• InChI Key： BVODGFHUDXTLBR-UHFFFAOYSA-N
• SMILES： ClS(CC1(CNC(=O)OC(C)(C)C)C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 359.0958071g/mol
• Monoisotopic Mass: 359.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate

tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate (CAS No. 2172455-34-2): A Comprehensive Overview

tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate (CAS No. 2172455-34-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular structure of tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate is composed of a tert-butyl carbamate moiety attached to a substituted indanone derivative. The presence of the chlorosulfonyl group adds a layer of complexity and reactivity, making this compound an interesting target for various chemical transformations and biological evaluations.

In the realm of medicinal chemistry, tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Moreover, the structural versatility of tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate makes it an attractive candidate for derivatization. Researchers have synthesized various analogs by modifying the tert-butyl carbamate and chlorosulfonyl groups, leading to compounds with enhanced pharmacological profiles. These derivatives have shown improved solubility, stability, and bioavailability, which are crucial factors in drug development.

In addition to its pharmaceutical applications, tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate has also been investigated for its utility in organic synthesis. The chlorosulfonyl group can serve as a versatile functional handle for various chemical reactions, including nucleophilic substitution and coupling reactions. This property has been leveraged to develop novel synthetic routes for complex molecules with potential applications in materials science and catalysis.

The safety profile of tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, tert-butyl N-({1-(chlorosulfonyl)methyl-2,3-dihydro-1H-inden-1-yl}methyl)carbamate (CAS No. 2172455-34-2) is a multifaceted compound with promising applications in both pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new aspects of its properties and potential uses, further solidifying its importance in the scientific community.